Cas no 88498-76-4 (Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester)

• Product Name: Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester
• CAS No: 88498-76-4
• MF: C₁₄H₁₀O₂S
• MW: 242.293002605438
• CID: 630570
• PubChem ID: 13143509
• Update Time: 2025-04-19

Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester
• methyl azuleno[1,2-b]thiophene-4-carboxylate
• DTXSID90521451
• 88498-76-4

• Inchi： 1S/C14H10O2S/c1-16-14(15)12-9-5-3-2-4-6-10(9)13-11(12)7-8-17-13/h2-8H,1H3
• InChI Key： MKZFXZDLELGCET-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C(=O)OC)=C3C=CC=CC=C3C1=2

Computed Properties

• Exact Mass: 242.04015073g/mol
• Monoisotopic Mass: 242.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų